Cas no 304660-39-7 (1-Propanone,1-(1H-benzotriazol-1-yl)-3-chloro-)

• Product Name: 1-Propanone,1-(1H-benzotriazol-1-yl)-3-chloro-
• CAS No: 304660-39-7
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• MDL: MFCD01213671
• CID: 299552
• PubChem ID: 24881653
• Update Time: 2025-04-19

1-Propanone,1-(1H-benzotriazol-1-yl)-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(1H-benzotriazol-1-yl)-3-chloro-
• 1-(benzotriazol-1-yl)-3-chloropropan-1-one
• 1-(2-Chloroethylcarbonyl)-1H-benzotriazole
• 1-(3-Chloropropionyl)-1H-benzotriazole
• 1-(2-CHLOROACETHYLCARBONYL)-1H-BENZOTRI&
• 1-(3-Chloropropionyl)-1H-benzotriazole, 97%
• 1-(1H-Benzo[d][1,2,3]triazol-1-yl)-3-chloropropan-1-one
• DTXSID80396216
• SCHEMBL2489579
• 304660-39-7

• MDL： MFCD01213671
• Inchi： 1S/C9H8ClN3O/c10-6-5-9(14)13-8-4-2-1-3-7(8)11-12-13/h1-4H,5-6H2
• InChI Key： HSMGLVQSVHKLFX-UHFFFAOYSA-N
• SMILES： ClCCC(N1C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 209.03600
• Monoisotopic Mass: 209.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.8A^2

Experimental Properties

• Density: 1.42
• Melting Point: 76-80 °C (lit.)
• Boiling Point: 359.6°C at 760 mmHg
• Flash Point: 171.3°C
• Refractive Index: 1.661
• PSA: 47.78000
• LogP: 1.70040

1-Propanone,1-(1H-benzotriazol-1-yl)-3-chloro- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38